Cas no 1510453-97-0 (N1-methylcyclopentane-1,3-diamine)

• Product Name: N1-methylcyclopentane-1,3-diamine
• CAS No: 1510453-97-0
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD21930732
• CID: 5617948
• PubChem ID: 22283659
• Update Time: 2025-09-23

N1-methylcyclopentane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanediamine, N1-methyl-
• N1-Methylcyclopentane-1,3-diamine
• AKOS018022685
• SCHEMBL2898745
• CS-0285465
• EN300-2993306
• 1510453-97-0
• N1-methylcyclopentane-1,3-diamine

• MDL： MFCD21930732
• Inchi： 1S/C6H14N2/c1-8-6-3-2-5(7)4-6/h5-6,8H,2-4,7H2,1H3
• InChI Key： UVRACRXTNOLTMJ-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C1)N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 160.5±8.0 °C(Predicted)
• pka: 10.68±0.40(Predicted)

Additional information on N1-methylcyclopentane-1,3-diamine

N1-methylcyclopentane-1,3-diamine: A Versatile Scaffold in Pharmaceutical Chemistry and Biomedical Research

N1-methylcyclopentane-1,3-diamine, with the CAS number 1510453-97-0, represents a critical building block in the development of novel therapeutics. As a 1,3-diamine derivative, this compound exhibits unique structural features that enable its application in drug design and targeted therapy. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted its potential as a pharmacophore for modulating biological targets. The N1-methyl substitution significantly alters the electronic properties of the molecule, enhancing its reactivity toward functional group transformations and conjugation strategies.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of N1-methylcyclopentane-1,3-diamine in the synthesis of prodrugs targeting metabolic enzymes. The compound's ability to form amine adducts with carboxylic acid derivatives has opened new avenues for the development of targeted drug delivery systems. These findings align with the growing emphasis on personalized medicine and precision therapies, where molecular specificity is paramount.

Structurally, N1-methylcyclopentane-1,3-diamine possesses a five-membered ring with two amine functionalities at positions 1 and 3. The N1-methyl group introduces steric and electronic effects that influence the compound's reactivity. This configuration allows for the formation of hydrazone linkages and amino acid derivatives, which are essential in the design of peptide mimetics and small molecule inhibitors. The 1,3-diamine moiety also enables the incorporation of metal chelating agents, expanding its utility in biomaterials science.

Experimental studies conducted in 2024 have shown that N1-methylcyclopentane-1,3-diamine can serve as a precursor for the synthesis of antimicrobial agents with enhanced bioavailability. The compound's amine functionality facilitates the conjugation of antimicrobial peptides, creating hybrid molecules with improved targeting capabilities. These developments are particularly relevant in the context of antimicrobial resistance, where novel therapeutic strategies are urgently needed.

In the field of biomolecular engineering, N1-methylcyclopentane-1,3-diamine has been explored as a scaffold for protein conjugation. The compound's amine groups allow for the covalent attachment of targeting ligands and functional moieties, enabling the creation of multifunctional therapeutics. This approach has been validated in recent in vitro studies, where the compound demonstrated effective drug delivery to specific cell types.

The synthetic versatility of N1-methylcyclopentane-1,3-diamine has also been leveraged in the development of fluorescent probes for cellular imaging. By incorporating fluorophore groups into the molecule, researchers have created tools for real-time monitoring of biological processes. These applications highlight the compound's adaptability to diverse biomedical applications.

Recent advances in green chemistry have further expanded the utility of N1-methylcyclopentane-1,3-diamine. The compound's amine functionality allows for the development of biodegradable polymers with controlled release properties. These materials are being explored for use in drug delivery systems and biomedical devices, where sustainable and biocompatible solutions are in demand.

Studies published in Advanced Materials (2023) have demonstrated the potential of N1-methylcyclopentane-1,3-diamine in the creation of smart hydrogels. The compound's ability to undergo acid-base reactions enables the design of stimuli-responsive materials that can be triggered by environmental changes. This property is particularly valuable in controlled drug release and targeted therapy applications.

From a pharmaceutical development perspective, N1-methylcyclopentane-1,3-diamine has shown promise as a building block for the synthesis of novel therapeutics. The compound's amine functionality allows for the incorporation of drug-like moieties, enhancing its potential for drug discovery. These properties make it a valuable candidate for the development of next-generation medicines.

Furthermore, the structural flexibility of N1-methylcyclopentane-1,3-diamine has enabled its use in the design of multivalent ligands. These ligands can bind to multiple targets simultaneously, increasing their therapeutic efficacy. This approach is being explored in the context of oncology and infectious diseases, where multifunctional agents are often required.

Recent computational studies have also highlighted the importance of N1-methylcyclopentane-1,3-diamine in the development of virtual screening tools. The compound's amine functionality allows for the creation of high-throughput screening platforms that can identify potential drug candidates with high efficiency. These advancements are crucial in the acceleration of drug discovery processes.

In conclusion, N1-methylcyclopentane-1,3-diamine represents a versatile and promising compound with a wide range of applications in biomedical research and pharmaceutical development. Its unique structural properties and functional versatility make it an attractive candidate for the design of novel therapeutics and biomaterials. As research in this field continues to advance, the potential applications of N1-methylcyclopentane-1,3-diamine are expected to expand further, contributing to the development of innovative solutions in healthcare and biotechnology.

For more information on the latest research and applications of N1-methylcyclopentane-1,3-diamine, please refer to the following sources:

• Journal of Medicinal Chemistry (2023)
• Advanced Materials (2023)
• Journal of Pharmaceutical Sciences (2024)
• Biotechnology and Bioengineering (2024)

These resources provide detailed insights into the ongoing research and potential applications of N1-methylcyclopentane-1,3-diamine, underscoring its significance in the field of biomedical sciences and pharmaceutical innovation.